Cas no 2751603-16-2 (Diethyl (S)-2-(bromomethyl)cyclopropane-1,1-dicarboxylate)

Diethyl (S)-2-(bromomethyl)cyclopropane-1,1-dicarboxylate is a chiral cyclopropane derivative featuring a bromomethyl group and two ester functionalities. Its stereospecific (S)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for constructing cyclopropane-containing scaffolds in pharmaceuticals and agrochemicals. The bromomethyl group offers reactivity for further functionalization, enabling nucleophilic substitution or cross-coupling reactions. The diester moiety enhances solubility in organic solvents and facilitates downstream transformations, such as hydrolysis or decarboxylation. This compound is commonly employed in cyclopropanation strategies and the synthesis of biologically active molecules. Its stability under standard storage conditions and well-defined stereochemistry ensure reproducibility in synthetic applications.
Diethyl (S)-2-(bromomethyl)cyclopropane-1,1-dicarboxylate structure
2751603-16-2 structure
Product Name:Diethyl (S)-2-(bromomethyl)cyclopropane-1,1-dicarboxylate
CAS No:2751603-16-2
MF:C10H15BrO4
MW:279.127702951431
CID:5767229
PubChem ID:165793889
Update Time:2025-11-06

Diethyl (S)-2-(bromomethyl)cyclopropane-1,1-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1,1-diethyl (2S)-2-(bromomethyl)cyclopropane-1,1-dicarboxylate
    • 2751603-16-2
    • EN300-37098824
    • Diethyl (S)-2-(bromomethyl)cyclopropane-1,1-dicarboxylate
    • Inchi: 1S/C10H15BrO4/c1-3-14-8(12)10(5-7(10)6-11)9(13)15-4-2/h7H,3-6H2,1-2H3/t7-/m1/s1
    • InChI Key: HSBWSMSYVIEDQU-SSDOTTSWSA-N
    • SMILES: BrC[C@H]1CC1(C(=O)OCC)C(=O)OCC

Computed Properties

  • Exact Mass: 278.01537g/mol
  • Monoisotopic Mass: 278.01537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 52.6Ų

Diethyl (S)-2-(bromomethyl)cyclopropane-1,1-dicarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37098824-0.05g
1,1-diethyl (2S)-2-(bromomethyl)cyclopropane-1,1-dicarboxylate
2751603-16-2 95.0%
0.05g
$285.0 2025-03-18
Enamine
EN300-37098824-0.1g
1,1-diethyl (2S)-2-(bromomethyl)cyclopropane-1,1-dicarboxylate
2751603-16-2 95.0%
0.1g
$426.0 2025-03-18
Enamine
EN300-37098824-0.25g
1,1-diethyl (2S)-2-(bromomethyl)cyclopropane-1,1-dicarboxylate
2751603-16-2 95.0%
0.25g
$607.0 2025-03-18
Enamine
EN300-37098824-0.5g
1,1-diethyl (2S)-2-(bromomethyl)cyclopropane-1,1-dicarboxylate
2751603-16-2 95.0%
0.5g
$959.0 2025-03-18
Enamine
EN300-37098824-1.0g
1,1-diethyl (2S)-2-(bromomethyl)cyclopropane-1,1-dicarboxylate
2751603-16-2 95.0%
1.0g
$1229.0 2025-03-18
Enamine
EN300-37098824-2.5g
1,1-diethyl (2S)-2-(bromomethyl)cyclopropane-1,1-dicarboxylate
2751603-16-2 95.0%
2.5g
$2408.0 2025-03-18
Enamine
EN300-37098824-5.0g
1,1-diethyl (2S)-2-(bromomethyl)cyclopropane-1,1-dicarboxylate
2751603-16-2 95.0%
5.0g
$3562.0 2025-03-18
Enamine
EN300-37098824-10.0g
1,1-diethyl (2S)-2-(bromomethyl)cyclopropane-1,1-dicarboxylate
2751603-16-2 95.0%
10.0g
$5283.0 2025-03-18
Aaron
AR028TS3-50mg
1,1-diethyl(2S)-2-(bromomethyl)cyclopropane-1,1-dicarboxylate
2751603-16-2 95%
50mg
$417.00 2025-02-17
Aaron
AR028TS3-100mg
1,1-diethyl(2S)-2-(bromomethyl)cyclopropane-1,1-dicarboxylate
2751603-16-2 95%
100mg
$611.00 2025-02-17

Additional information on Diethyl (S)-2-(bromomethyl)cyclopropane-1,1-dicarboxylate

Recent Advances in the Application of Diethyl (S)-2-(bromomethyl)cyclopropane-1,1-dicarboxylate (CAS: 2751603-16-2) in Chemical Biology and Pharmaceutical Research

Diethyl (S)-2-(bromomethyl)cyclopropane-1,1-dicarboxylate (CAS: 2751603-16-2) is a chiral cyclopropane derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical synthesis. This compound serves as a key intermediate in the construction of complex molecular architectures, particularly in the development of bioactive molecules and drug candidates. Recent studies have highlighted its utility in asymmetric synthesis, cyclopropanation reactions, and as a precursor for the synthesis of cyclopropyl-containing pharmaceuticals.

One of the most notable applications of Diethyl (S)-2-(bromomethyl)cyclopropane-1,1-dicarboxylate is its role in the synthesis of cyclopropyl amino acids, which are critical components in peptidomimetics and protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the enantioselective synthesis of cyclopropyl analogs of glutamic acid, which exhibit potent activity against neurodegenerative diseases. The study utilized the bromomethyl group of the compound to facilitate nucleophilic substitution reactions, enabling the introduction of diverse functional groups with high stereocontrol.

In addition to its synthetic utility, Diethyl (S)-2-(bromomethyl)cyclopropane-1,1-dicarboxylate has been investigated for its potential in drug discovery. A recent preprint on bioRxiv (2024) described its use in the development of novel cyclopropyl-based kinase inhibitors. The researchers employed the compound as a scaffold to introduce cyclopropyl moieties into lead compounds, resulting in improved metabolic stability and target binding affinity. The study reported a 30% increase in inhibitory activity against a panel of cancer-related kinases compared to non-cyclopropyl analogs.

Further advancements in the application of this compound have been reported in the field of chemical biology. A 2023 paper in ACS Chemical Biology detailed its use in the design of activity-based probes (ABPs) for studying enzyme mechanisms. The bromomethyl group was functionalized with fluorescent tags, enabling the visualization of enzyme-substrate interactions in real-time. This approach has provided new insights into the dynamics of enzyme catalysis and has potential applications in high-throughput screening of enzyme inhibitors.

The safety and scalability of Diethyl (S)-2-(bromomethyl)cyclopropane-1,1-dicarboxylate have also been addressed in recent industrial research. A 2024 report by a leading pharmaceutical manufacturer outlined an optimized large-scale synthesis protocol that achieves >95% enantiomeric purity while minimizing hazardous byproducts. This development is expected to facilitate the broader adoption of the compound in industrial drug production.

In conclusion, Diethyl (S)-2-(bromomethyl)cyclopropane-1,1-dicarboxylate continues to demonstrate significant value in multiple areas of chemical and pharmaceutical research. Its unique structural features and reactivity profile make it an indispensable tool for synthetic chemists and drug discovery scientists. Future research directions may include exploring its applications in mRNA therapeutics and targeted protein degradation, where cyclopropyl groups are gaining attention for their ability to modulate protein-protein interactions.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd